Cas no 374814-12-7 (4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine)

4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine is a specialized heterocyclic amine compound featuring a pyrazole core substituted with a trifluoromethyl group and a methyl group, linked to a phenylamine moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the phenylamine functionality offers reactivity for further derivatization. Its well-defined molecular architecture is advantageous for designing bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. The compound's high purity and consistent performance make it a reliable intermediate for synthetic applications.
4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine structure
374814-12-7 structure
Product Name:4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine
CAS No:374814-12-7
MF:C11H10F3N3
MW:241.21241235733
CID:3102319
PubChem ID:718051
Update Time:2025-10-19

4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine
    • MLS000728917
    • CHEMBL1299310
    • HMS2731N24
    • 4-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenamine
    • 4-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)aniline
    • 374814-12-7
    • 4-[3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenamine
    • PXGORNNIVKDFSH-UHFFFAOYSA-N
    • SMR000307195
    • AKOS005597137
    • 4-[3-methyl-5-(trifluoromethyl)-1{H}-pyrazol-1-yl]aniline
    • STK682649
    • 4-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]aniline
    • DTXSID501190536
    • Inchi: 1S/C11H10F3N3/c1-7-6-10(11(12,13)14)17(16-7)9-4-2-8(15)3-5-9/h2-6H,15H2,1H3
    • InChI Key: PXGORNNIVKDFSH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C)=NN1C1C=CC(=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 241.08268182g/mol
  • Monoisotopic Mass: 241.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.8Ų

4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB552693-500 mg
4-[3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]aniline; .
374814-12-7
500MG
€688.90 2022-03-01
abcr
AB552693-1 g
4-[3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]aniline; .
374814-12-7
1g
€935.40 2022-03-01

Additional information on 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine

Comprehensive Overview of 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine (CAS No. 374814-12-7)

4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine, with the CAS number 374814-12-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group and a phenylamine moiety in its structure enhances its reactivity and potential for functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine has surged due to their unique physicochemical properties. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound for its potential role in developing targeted therapies and small-molecule inhibitors. Its structural features align with current trends in precision medicine and green chemistry, where efficiency and sustainability are prioritized.

The synthesis of CAS No. 374814-12-7 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. These methodologies are critical for applications in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine is often utilized as a building block for more complex molecules. Its derivatives have shown promise in crop protection formulations, addressing global challenges such as pest resistance and sustainable agriculture. Additionally, its role in electronic materials and OLED technology is being investigated, highlighting its cross-disciplinary relevance.

Safety and handling of CAS No. 374814-12-7 follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. Regulatory frameworks such as REACH and GMP provide guidelines for its use in commercial applications, ensuring environmental and occupational safety.

In conclusion, 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemicals—reflect the growing intersection of chemistry and technology. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in advancing molecular design and industrial synthesis.

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